Cas no 1289017-52-2 (6-fluoro-4-iodonicotinaldehyde)

• Product Name: 6-fluoro-4-iodonicotinaldehyde
• CAS No: 1289017-52-2
• MF: C₆H₃FINO
• MW: 250.996997117996
• CID: 4566595
• Update Time: 2025-10-24

6-fluoro-4-iodonicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxaldehyde, 6-fluoro-4-iodo-
• 6-fluoro-4-iodonicotinaldehyde

• Inchi： 1S/C6H3FINO/c7-6-1-5(8)4(3-10)2-9-6/h1-3H
• InChI Key： GRHOGKQPIMNAKD-UHFFFAOYSA-N
• SMILES： C1=NC(F)=CC(I)=C1C=O

Additional information on 6-fluoro-4-iodonicotinaldehyde

Introduction to 6-fluoro-4-iodonicotinaldehyde (CAS No: 1289017-52-2)

6-fluoro-4-iodonicotinaldehyde is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural properties and potential applications. This compound, identified by the Chemical Abstracts Service Number (CAS No) 1289017-52-2, features a fluorine substituent and an iodine atom on a nicotinaldehyde backbone, making it a versatile intermediate in the synthesis of biologically active molecules. The presence of both fluorine and iodine atoms enhances its reactivity, enabling diverse chemical transformations that are valuable for drug discovery and development.

The structural motif of 6-fluoro-4-iodonicotinaldehyde positions it as a key building block in the construction of more complex pharmacophores. The aldehyde group (CHO) at one end of the molecule serves as a reactive site for condensation reactions, while the iodine atom at the 4-position provides a handle for further functionalization via cross-coupling reactions such as Suzuki-Miyaura, Stille, or Sonogashira couplings. These reactions are pivotal in modern synthetic organic chemistry, particularly in the assembly of heterocyclic compounds that exhibit pharmaceutical activity.

In recent years, there has been a surge in research focused on fluorinated and halogenated aromatic compounds due to their enhanced metabolic stability, improved binding affinity, and altered pharmacokinetic profiles compared to their non-fluorinated counterparts. The fluorine atom in 6-fluoro-4-iodonicotinaldehyde contributes to these desirable properties by influencing electronic distribution and steric interactions within biological targets. Similarly, the iodine atom can be selectively removed or replaced with other functional groups, allowing for fine-tuning of molecular properties to optimize drug-like characteristics.

One of the most compelling applications of 6-fluoro-4-iodonicotinaldehyde lies in its utility as a precursor for developing novel therapeutic agents. For instance, researchers have leveraged this compound to synthesize derivatives with potential anticancer, antiviral, and anti-inflammatory activities. The fluorine-containing analogs of nicotinaldehyde have shown promise in preclinical studies due to their ability to modulate enzyme activity and receptor binding. Specifically, modifications at the 6-position with fluorine have been linked to improved bioavailability and reduced toxicity, making this class of compounds attractive for clinical development.

The iodine substituent further expands the synthetic possibilities by enabling palladium-catalyzed cross-coupling reactions. These reactions are widely employed in medicinal chemistry to introduce diverse functional groups into complex molecular frameworks efficiently. A notable example is the use of 6-fluoro-4-iodonicotinaldehyde in constructing quinoline-based scaffolds, which are known for their broad spectrum of biological activities. By employing palladium-catalyzed coupling with boronic acids or stannanes, researchers can generate libraries of novel quinolines with tailored pharmacological properties.

Advances in computational chemistry have also facilitated the design of derivatives based on 6-fluoro-4-iodonicotinaldehyde by predicting optimal substitution patterns that enhance target engagement. Molecular modeling studies have highlighted how fluorine and iodine atoms can fine-tune interactions with biological macromolecules such as proteins and nucleic acids. This computational guidance has accelerated the discovery process by allowing chemists to prioritize synthetic routes that maximize pharmacological efficacy while minimizing off-target effects.

The synthesis of 6-fluoro-4-iodonicotinaldehyde itself presents an interesting challenge due to the need to introduce both fluorine and iodine selectively onto the nicotinaldehyde core. Traditional methods often involve multi-step sequences involving halogenation and fluorination protocols that require careful optimization to avoid unwanted side reactions. However, recent innovations in transition-metal catalysis have provided more efficient pathways for constructing this intermediate without compromising yield or purity.

In conclusion,6-fluoro-4-iodonicotinaldehyde (CAS No: 1289017-52-2) represents a valuable asset in modern drug discovery programs. Its unique structural features enable diverse synthetic manipulations that are essential for developing next-generation therapeutics. As research continues to uncover new applications for fluorinated and halogenated compounds,6-fluoro-4-iodonicotinaldehyde is likely to remain at the forefront of medicinal chemistry innovation, driving progress across multiple therapeutic areas.